Cas no 2138353-20-3 (1-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidine-4-carboxylic acid)

• Product Name: 1-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidine-4-carboxylic acid
• CAS No: 2138353-20-3
• MF: C₂₅H₂₈N₂O₄
• MW: 420.500826835632
• CID: 5991448
• PubChem ID: 165479007
• Update Time: 2025-08-04

1-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidine-4-carboxylic acid
• EN300-1083709
• 1-cyclopropyl-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]piperidine-4-carboxylic acid
• 2138353-20-3

• Inchi： 1S/C25H28N2O4/c28-23(29)25(11-13-27(14-12-25)17-9-10-17)16-26-24(30)31-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22H,9-16H2,(H,26,30)(H,28,29)
• InChI Key： CYPBWOBUMKODTA-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCN(CC1)C1CC1)=O

Computed Properties

• Exact Mass: 420.20490738g/mol
• Monoisotopic Mass: 420.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidine-4-carboxylic acid (CAS No. 2138353-20-3)

1-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidine-4-carboxylic acid (CAS No. 2138353-20-3) is a highly specialized organic compound with significant applications in pharmaceutical research and peptide synthesis. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in drug discovery and development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology and medicinal chemistry.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged due to their critical role in the synthesis of therapeutic peptides and bioconjugates. Researchers frequently search for terms like "Fmoc-piperidine derivatives" or "CAS 2138353-20-3 applications" to explore its utility in drug design. The compound’s unique structure, featuring a cyclopropyl group and a carboxylic acid moiety, offers versatility in structure-activity relationship (SAR) studies, making it a focal point for innovations in targeted drug delivery and enzyme inhibition.

The synthetic versatility of 1-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidine-4-carboxylic acid aligns with current trends in personalized medicine and precision therapeutics. Its compatibility with automated peptide synthesizers has made it a staple in laboratories focusing on high-throughput screening. Additionally, its stability under mild reaction conditions ensures high yields, addressing the growing need for cost-effective and sustainable chemical processes.

From an SEO perspective, queries such as "buy Fmoc-piperidine-4-carboxylic acid" or "CAS 2138353-20-3 supplier" reflect the commercial interest in this compound. Its applications extend to proteomics research, where it aids in the study of protein-protein interactions and post-translational modifications. The compound’s chiral purity and low toxicity further enhance its appeal for biopharmaceutical development, meeting stringent regulatory standards.

In summary, 1-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidine-4-carboxylic acid (CAS No. 2138353-20-3) is a cornerstone in modern chemical biology. Its integration into cutting-edge research underscores its importance in advancing drug discovery and biomolecular engineering. As the scientific community continues to explore its potential, this compound remains a subject of intense study and innovation.